Cas no 18472-51-0 (Chlorhexidine (digluconate))

• Product Name: Chlorhexidine (digluconate)
• CAS No: 18472-51-0
• MF: C₃₄H₅₄Cl₂N₁₀O₁₄
• MW: 897.757166385651
• MDL: MFCD00083599
• CID: 51049
• PubChem ID: 253660763
• Update Time: 2025-08-14

Chlorhexidine (digluconate) Chemical and Physical Properties

Names and Identifiers

• Chlorhexidine digluconate
• 1,1'-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• Chlorhexidin Bigluconate
• Chlorhexidine (digluconate)
• Chlorhexidine Gluconate
• 1,1‘-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• 1,1'-Hexamethylenebis[5-(4-chlorophenyl)biguanide] Digluconate
• 1,6-Bis(N5-[p-chlorophenyl]-N1-biguanido)hexane
• abacil
• Chlorhexamed
• chlorhexidine gigluconate
• chlorohexidine digluconate
• corsodyl
• disteryl
• hibidil
• orahexal
• placout
• septeal
• unisept
• D00858
• d-)(2:1
• 1,1′-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• 1,6-Bis(N5-[p-chlorophenyl]-N1-biguanido)hexane; 1,1′-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• 1,1'-Hexamethylenebis[5-(4-chlorophenyl)biguanide] Digluconate (20% in Water)
• Chlohexidine gluconate
• Scrub CareExidine-2 CHG
• Steri-Stat
• Dyna-hex 4
• chlorhexidine bigluconate
• Antimicrobial Skin Cleanser
• Chlordine 55
• EINECS 242-354-0
• READYPREP CHG
• Hex-Tra
• C3105
• Plac out
• Bisbiguanide Teat Dip
• DYNA-HEX CHG
• Hibiclens for Georgia Pacific
• Truseb Chlorhexidine 4% Medicated for Dogs, Cats And Horses
• Skin Antisepsis, Oral Cleansing and Nasal Antisepsis System
• BioHexWipesWipes
• 1,1'-Hexamethylenebis[5-(p-chlorophenyl)biguanide] (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid(1:2)
• C.E.T. Oral Hygiene Rinse
• Sky Oral Rinse
• HexaDermMax
• Banixx Wound Care Cream with Marine Collagen
• Oris Chx
• Hibiclens (TN)
• CHLORHEXIDINE GLUCONATE [USP IMPURITY]
• Aplicare Antiseptic Chlorhexidine Gluconate
• chlorhexidine gluconate cloth
• FS-106 S PRAY
• CHLORHEXIDINE GLUCONATE [MART.]
• BLUE RIBBON
• AVAGARD COMPONENT CHLORHEXIDINE GLUCONATE
• chlorhexidine
• NSC 753971
• TrisDent
• CHLORHEXIDINE GLUCONATE [ORANGE BOOK]
• Hexa-Foam
• Chlorhexidine 4%
• 1,1'-Hexamethylene bis(5-(p-chlorophenyl)biguanide), digluconate
• CLX DERM OTO PLUS
• MFCD00083599
• Chlorhexidine gluconate (JP18/USP)
• Cardinal Health Antiseptic Skin Cleanser
• CHLORHEXIDINE GLUCONATE [USAN]
• SANI-CLING
• N',N'''''-hexane-1,6-diylbis[N-(4-chlorophenyl)(imidodicarbonimidic diamide)]--D-gluconic acid (1/2)
• TRUCLENS DENTAL WIPES FOR CATS AND DOGS
• Chlorhexidine Lube
• Brian Care
• Chlorhexidine Gluconate Liquid Solution 4%
• Chlorhexidine Gluconate 0.12% Oral Rinse
• Hexi Dip 110
• BANIXX with COLLAGENVETERINARIAN STRENGTH
• Vetasan
• Chlorhexidine4% scrub
• Antiseptic Skin CleanserExidine-2 CHG
• DRG-0091
• Pharmaseal Scrub Care
• Paroex
• Chlordine 510
• AKOS025310696
• EC 242-354-0
• Hibident
• TrizChlor 4
• Antiseptic Foam Handwash
• Scrub-stat
• D-Gluconic acid, compound with N,N''-bis(4-chlorophenyl)-3,12-diimino-2,4,11,13-tetraazatetradecanediamidine (2:1)
• Ultra Hex
• 2,4,11,13-Tetraazatetradecanediimidamide, N,N'-bis(4-chlorophenyl)-3,12-diimino-, di-D-gluconate
• 2,4,11,13-Tetraazatetradecanediimidamide, N,N''-bis(4-chlorophenyl)-3,12-diimino-, di-D-gluconate
• Chlorhexidine di-D-gluconate
• Bactoshield CHG 2%
• Chloradine Lube
• Chlorhexidine Scrub 4%
• FS-106Spray
• Hex-Wash
• Chlordine105
• Dairyland Brand Sprayable CHG Teat Dip
• NSC-753971
• Chlorhexidin glukonatu [Czech]
• BLUE RIBBON SPRA Y
• gly4Chlor
• 1-(4-chlorophenyl)-3-[N-[6-[[N-[N-(4-chlorophenyl)carbamimidoyl]carbamimidoyl]amino]hexyl]carbamimidoyl]guanidine; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid
• Periochip
• Bioscrub
• Antiseptic Skin Cleanser
• Antiseptic Surgical Scrub
• Chlorhexidine 4%Scrub
• EPA Pesticide Chemical Code 045504
• SUFFUSION
• Chlorhexidine Shampoo
• CHLORHEXIDINE GLUCONATE [VANDF]
• J-011837
• Prevacare
• 1,1'-Hexamethylenebis(5-(p-chlorophenyl)biguanide) gluconate
• Carolina Custom Cages Chlorhexidine
• CHG SCRUB
• TrizChlor 4 Conditioner
• Chlorhexidine Scrub
• CHG BARRIER DIP
• Peridex (antiseptic)
• Stomodine F
• Stratford Dental Wipes
• TrizCHLOR 4 Wipes
• C08038
• pHiso-Med
• Biguanide, 1,1'-hexamethylenebis(5-(p-chlorophenyl)-, digluconate
• Hexi Dip
• UNII-MOR84MUD8E
• AKOS015896303
• Arlacide G
• CHLORHEXIDINE GLUCONATE [JAN]
• Chlorhexidinewith Aloe Vera
• Tru-Blu C-Hex 110
• Scrub
• Hibiscrub
• Fight bac
• Dermachlor
• Fresh Mouth
• Chlordine 110
• Dr. Dean
• Provon Antimicrobial Foam Handwash
• 1,1'-Hexamethylenebis(5-(p-chlorophenyl)biguanide) di-D-gluconate
• Chem-Star Classic Plus Dip
• Hibitane
• Periogard (Chlorhexidine Gluconate)
• FS-106
• Major Oral Rinse
• CHLORHEXIDINE GLUCONATE COMPONENT OF SOLUPREP
• 1,1'-HBCB
• Prevacare R
• MOR84MUD8E
• ChlorHex Maxi Scrub4%
• Chlorhexidine gluconate [USAN:USP:JAN]
• Equine Anti-Fungal
• Dyna-hex
• CHLORHEXIDINE GLUCONATE COMPONENT OF AVAGARD
• CHLORHEXIDINE GLUCONATE (MART.)
• Pre-Scrub IISurgical Hand Scrub
• CeraSootheCHX
• Curaseb Chlorhexidine 4%
• Scrub CareExidine-4 CHG
• SCHEMBL34468
• Cutania TrisEDTA Wipes
• PwrioChip
• VetraSeb CeraDerm
• Chlordine Barrier Film
• Chem-Star Classic Plus
• Chlorhexidin glukonatu
• Tru-Blu Chlor Hex-Wash
• Chlorhexidine Gluconate, 0.12% Oral Rinse
• NUPRO Chlorhexidine Gluconate
• STRAWFIELD PETS CHLORHEXIDINE MEDICATED
• Hibitane gluconate
• CHLORHEIX-LUBE
• Denti-Care Denti-RinseChlorhexidine Gluconate Oral Rinse
• CHLORAPREP COMPONENT CHLORHEXIDINE GLUCONATE
• Peridex
• Chlordine 110 Dip
• Glen Haven TrizChlor 4
• 0.12% Chlorhexidine Gluconate
• 2,4,11,13-Tetraazatetradecanediimidamide, N,N''-bis(4-chlorophenyl)-3,12-diimino-, digluconate
• Antibacterial Protective Hand
• CHLORHEXIDINE D-DIGLUCONATE [MI]
• Dermachlor Rinse
• CHEMBL4297088
• Pet MD CHLORHEXIDINE 4%
• Ultra HexFlush
• CHLORHEXIDINE 2%SCRUB
• Chlordine 105 Teat Dip
• Scrub, Scrub-Stat
• Milkhouse Brand Sprayable CHG Teat Dip
• Exidine
• MAX Chlorhexidine 4%
• Chlordine 55 Teat Dip
• CHLORHEXIDINE SCRUB 2%
• Dyna-hex 2
• Chlorhexidine Flush
• Vital-Chlor
• Zymadent Dental Wipes
• Purell CS Foam Handwash 2% CHG
• Cida-Stat
• Hibiclens
• Periogard
• Stratford Chlorhexidine 4% plus TRIS
• Scrub, Scrub-Stat, Foam Safe, Micro-Guard
• Chlorhexidine Gluconate Solution 0.75% Antiseptic
• VETASAN SCRUB
• 1,6-Bis(N5-[p-chlorophenyl]-N1-biguanido)hexane; 1,1'-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• CHLORHEXIDINE GLUCONATE (USP IMPURITY)
• Max ChlorhexidineFlush
• ProSense Dental Solution Wipes
• Davis
• Chlorhexidine Scrub4%
• Chlorhexidine Gluconante
• 18472-51-0
• 1,6-Bis(5-(p-chlorophenyl)biguandino)hexane digluconate
• ChlorHex
• Dental
• Plurexid
• DA-51850
• Chlorhexidine digluconate, Pharmaceutical Secondary Standard; Certified Reference Material
• Chlorhexidine Gluconate 2%
• TrisOphtho
• Bactoshield CHGChlorhexidine Gluconate
• Microderm
• CHEBI:28312
• Chlorhexidine D-digluconate
• Bactoshield Chg
• Antiseptic Cleansing Wipes
• CHLORHEXIDINE GLUCONATE [WHO-DD]
• Chloradine Scrub
• Chlorhexidine Gluconate 2% Solution
• Hex-PLUS
• Chlorhexidine gluconate (USAN:USP:JAN)
• CHLORHEXIDINESolution
• Chlorhexidine Gluconate 4%
• SOLUPREP COMPONENT CHLORHEXIDINE GLUCONATE
• Foaming Chlorhexidine Gluconate
• Maxiclens Chlorhexidine Gluconate Liquid Solution, 4%
• Hexi-Dip 1%
• Clx Derm chlorhexidine digluconate antiseptic and moisturizer for dogs and cats
• Chlordine 510 Teat Dip
• Davis Chlorhexidine
• 1,1'-Hexamethylenebis(5-(p-chlorophenyl)biguanide)digluconate
• TrizChlor 4 Mousse
• DASH Chlorhexidine Gluconate 0.12% Oral Rinse
• Hibistat
• Bacticlens
• Chlorhexidine Gluconate Liquid Solution 2%
• Max Chlorhexidine
• Betasept
• Chlorhexidine Solution2%
• Purell Antimicrobial Foam
• Scrub Care
• Otodine
• Clx Derm
• ChlorHex 2X
• Periogard (TN)
• Dyna-Hex2
• TELFATEAT
• Chorhexidine Gluconate
• CHLORHEXIDINE2%
• Antimicrobial Foam Handwash
• Acclean Chlorhexidine Gluconate 0.12% Oral Rinse
• 4% CHG Skin Cleansing Kit
• Caswell No. 481G
• Clx Derm Spot
• Peridex (TN)
• 2% Chlorhexidine Gluconate Solution
• TrizChlor Flush
• CHLORHEXIDINE GLUCONATE COMPONENT OF CHLORAPREP
• Kleersight
• Hibitane 5
• PRE-MOISTENED TOWELETTE
• Chlorhexidine Gluconate Oral Rinse
• Chlorhexidine Gluconate, 0.12% Oral Rinse Solution
• Bd E-Z Scrub 107
• DentahexOral Rinse for Dogs and Cats

• MDL： MFCD00083599
• Inchi： 1S/C22H30Cl2N10.2C6H12O7/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;2*7-1-2(8)3(9)4(10)5(11)6(12)13/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);2*2-5,7-11H,1H2,(H,12,13)/t;2*2-,3-,4+,5-/m.11/s1
• InChI Key： YZIYKJHYYHPJIB-UUPCJSQJSA-N
• SMILES： ClC1C=CC(=CC=1)N/C(/N)=N/C(/N)=N/CCCCCC/N=C(/N=C(\N)/NC1C=CC(=CC=1)Cl)\N.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)O)O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)O)O)O

Computed Properties

• Exact Mass: 896.32000
• Monoisotopic Mass: 896.32
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 60
• Rotatable Bond Count: 27
• Complexity: 819
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 36
• Topological Polar Surface Area: 455

Experimental Properties

• Color/Form: Colorless or yellowish, almost transparent and slightly viscous liquid in appearance; Odorless or almost odorless
• Density: 1.06 g/mL at 25 °C(lit.)
• Melting Point: 134 °C
• Boiling Point: 699.3 °C at 760 mmHg
• Flash Point: 376.7 °C
• Solubility: water: soluble50% (w/v)
• PSA: 444.48000
• LogP: -0.70240
• λmax: 257(H2O)(lit.)
• Merck: 2091
• Sensitiveness: Light Sensitive
• Color/Form: 20% in H2O
• Solubility: Uncertain

Chlorhexidine (digluconate) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P501
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：-
• Hazard Category Code： 50/53
• Safety Instruction： 61
• RTECS：DU1950000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 in mice (mg/kg): 22 i.v.; 1800 orally (Foulkes)
• TSCA：Yes
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Chlorhexidine (digluconate)

Chlorhexidine (digluconate) - CAS No. 18472-51-0: An Overview of Its Properties, Applications, and Recent Research Advances

Chlorhexidine (digluconate), with the CAS number 18472-51-0, is a widely recognized and extensively used antiseptic compound in the fields of healthcare and personal hygiene. This compound is a salt of chlorhexidine, a broad-spectrum antimicrobial agent, and gluconic acid. Its unique chemical structure and properties make it highly effective against a wide range of microorganisms, including bacteria, fungi, and viruses.

The molecular formula of chlorhexidine digluconate is C₂₂H₃₀Cl₂N₁₀O₈, and its molecular weight is approximately 556.44 g/mol. The compound is highly soluble in water, which facilitates its use in various formulations such as mouthwashes, skin antiseptics, and wound care solutions. Its low toxicity and minimal side effects have contributed to its widespread acceptance in clinical settings.

Chlorhexidine digluconate works by disrupting the cell membranes of microorganisms, leading to the leakage of cellular contents and ultimately cell death. This mechanism of action is particularly effective against Gram-positive bacteria, although it also shows activity against Gram-negative bacteria and some fungi. The compound's cationic nature allows it to bind to negatively charged surfaces, such as those found on bacterial cells, enhancing its antimicrobial efficacy.

In recent years, extensive research has been conducted to explore the full potential of chlorhexidine digluconate. One notable area of focus has been its use in preventing hospital-acquired infections (HAIs). Studies have shown that preoperative skin antisepsis with chlorhexidine digluconate can significantly reduce the incidence of surgical site infections (SSIs). For example, a meta-analysis published in the Clinical Infectious Diseases journal in 2021 found that the use of chlorhexidine digluconate-based antiseptics was associated with a 30% reduction in SSIs compared to other antiseptics.

Beyond its role in infection prevention, chlorhexidine digluconate has also been investigated for its potential in oral care. Oral hygiene products containing this compound have been shown to effectively reduce plaque formation and gingivitis. A randomized controlled trial published in the Journal of Clinical Periodontology in 2020 demonstrated that daily use of a mouthwash containing 0.12% chlorhexidine digluconate led to a significant reduction in plaque scores and gingival inflammation indices compared to placebo.

The antimicrobial properties of chlorhexidine digluconate have also been explored for their potential in wound care. Topical applications of this compound have been shown to reduce bacterial colonization and promote wound healing. A study published in the Burns & Trauma journal in 2019 found that the use of a chlorhexidine-based wound dressing significantly reduced the risk of wound infection and accelerated the healing process in patients with burn injuries.

In addition to its clinical applications, chlorhexidine digluconate has gained attention for its potential in veterinary medicine. It is commonly used as an antiseptic for surgical procedures and wound care in animals. Research has shown that it is effective against a wide range of pathogens commonly encountered in veterinary practice, including Staphylococcus aureus and Escherichia coli.

The safety profile of chlorhexidine digluconate is well-established, with minimal side effects reported when used as directed. However, prolonged or excessive use can lead to issues such as staining of teeth and oral mucosa. To mitigate these effects, it is recommended to follow the prescribed dosages and usage guidelines provided by healthcare professionals.

In conclusion, chlorhexidine digluconate (CAS No. 18472-51-0) remains a vital component in the arsenal of antiseptic agents due to its broad-spectrum antimicrobial activity, low toxicity, and proven efficacy in various clinical settings. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in healthcare and personal hygiene.